2-(3,5-Dimethylphenoxy)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 2-(3,5-dimethylphenoxy)-1-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C21H26N6O2/c1-14-11-15(2)13-18(12-14)29-16(3)21(28)26-9-7-25(8-10-26)20-6-5-19-23-22-17(4)27(19)24-20/h5-6,11-13,16H,7-10H2,1-4H3
• InChI Key: OVEPJZRXSLCZEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(C)C(=O)N2CCN(CC2)C3=NN4C(=NN=C4C=C3)C)C
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol
• CAS No.: 1060207-50-2

Description

2-(3,5-Dimethylphenoxy)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)propan-1-one is a sophisticated chemical tool featuring a [1,2,4]triazolo[4,3-b]pyridazine core, a privileged scaffold in medicinal chemistry known for its versatile bioactivity and capacity to engage central nervous system targets . The molecular architecture integrates a piperazine linker, a structural motif prevalent in neuropharmacologically active compounds, which facilitates optimal receptor interaction and bioavailability. This compound is specifically designed for investigating neurokinin receptor pathways, with particular relevance to the NK-3 receptor, which plays a critical modulatory role in neurotransmitter systems . Researchers will find significant value in this compound for exploring the pathophysiology and potential treatment of neuropsychiatric disorders, including schizophrenia, anxiety, and depression, where NK-3 receptor dysfunction has been implicated. Its mechanism of action involves high-affinity antagonism at the NK-3 receptor, thereby modulating the activity of neurokinin B and downstream signaling cascades that regulate neuronal excitability and monoaminergic neurotransmission . The strategic incorporation of the 3,5-dimethylphenoxy moiety further enhances the compound's selectivity and pharmacokinetic profile, making it an invaluable probe for advanced in vitro binding assays, signal transduction studies, and preclinical investigations aimed at decoding complex neurokinin-mediated processes. This reagent is provided exclusively for research use in laboratory settings to support the development of novel therapeutic strategies for receptor-mediated neurological disorders .

Comparison with Similar Compounds

Key Observations :

• Core Heterocycle: The target compound’s triazolopyridazine core differs from the pyrazoline derivatives in .
• Synthetic Efficiency : Pyrazoline derivatives in achieved yields of 80–85% via acid-catalyzed cyclization, whereas the target compound’s synthesis (unreported in evidence) likely requires multi-step reactions due to its complex triazolopyridazine-piperazine architecture.

Key Observations :

• Therapeutic vs. Carcinogenic Profiles: Unlike carcinogenic heterocyclic amines like IQ (2-aminO-3-methylimidazo[4,5-f]quinoline), the target compound’s triazolopyridazine scaffold is engineered for therapeutic applications, likely minimizing genotoxic risks .
• Substituent Impact: The 3,5-dimethylphenoxy group may reduce metabolic activation pathways associated with toxicity, contrasting with simpler alkyl/alkoxy groups in pyrazolines, which may undergo oxidation to reactive intermediates .

Analytical and Spectroscopic Comparisons

The 1H-NMR data for pyrazoline derivatives (e.g., δ3.75 for -OCH3 in 1h) highlight distinct electronic environments compared to the target compound’s dimethylphenoxy and triazolopyridazine protons. The absence of spectral data for the target compound underscores the need for further characterization, such as FT-IR or 13C-NMR, to confirm functional groups and regiochemistry .